Cas no 813414-06-1 (1,3-Benzenediol, 5-(2-propenyloxy)-)

1,3-Benzenediol, 5-(2-propenyloxy)- structure
813414-06-1 structure
Product Name:1,3-Benzenediol, 5-(2-propenyloxy)-
CAS No:813414-06-1
MF:C9H10O3
MW:166.173902988434
CID:704123
PubChem ID:11309722
Update Time:2025-04-19

1,3-Benzenediol, 5-(2-propenyloxy)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol, 5-(2-propenyloxy)-
    • 5-prop-2-enoxybenzene-1,3-diol
    • 813414-06-1
    • DTXSID60461870
    • SCHEMBL16015475
    • Inchi: 1S/C9H10O3/c1-2-3-12-9-5-7(10)4-8(11)6-9/h2,4-6,10-11H,1,3H2
    • InChI Key: KZWFZWQPOXILJM-UHFFFAOYSA-N
    • SMILES: O(CC=C)C1C=C(C=C(C=1)O)O

Computed Properties

  • Exact Mass: 166.062994177g/mol
  • Monoisotopic Mass: 166.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 49.7Ų
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.